Cas no 624-95-3 (3,3-Dimethyl-1-butanol)

• Product Name: 3,3-Dimethyl-1-butanol
• CAS No: 624-95-3
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00002928
• CID: 39166
• PubChem ID: 12233
• Update Time: 2025-06-09

3,3-Dimethyl-1-butanol Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylbutanol
• 3,3-dimethyl-1-butanol,Dimethylbutanol
• 3,3-Dimethyl-1-butanol
• 3,3-Dimethylbutan-1-ol
• Neohexanol
• 1-Butanol, 3,3-dimethyl-
• tert-HEXYL ALCOHOL
• 3,3-Dimethyl-butan-1-ol
• DUXCSEISVMREAX-UHFFFAOYSA-N
• 543OYD666T
• tert-Hexanol
• NSC54158
• PubChem3096
• 3,3dimethyl-1-butanol
• 1-Butanol,3-dimethyl-
• 3,3-dimethyl butan-1-ol
• 1-Butanol, 3,3-dimethyl
• KSC495S2N

• MDL： MFCD00002928
• Inchi： 1S/C6H14O/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3
• InChI Key： DUXCSEISVMREAX-UHFFFAOYSA-N
• SMILES： OCCC(C)(C)C
• BRN： 1731466

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless to Yellow Sticky Oil to Semi-Solid
• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: −60 °C (lit.)
• Boiling Point: 142°C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 1.41490
• Solubility: Not determined.

3,3-Dimethyl-1-butanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S23/24/25
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,3-Dimethyl-1-butanol

3,3-Dimethyl-1-butanol (CAS No. 624-95-3): A Versatile Intermediate in Modern Chemistry

3,3-Dimethyl-1-butanol (CAS No. 624-95-3), also known as tert-butyl ethanol, is a branched-chain primary alcohol with significant applications in organic synthesis, fragrances, and specialty chemicals. Its unique molecular structure, featuring a tertiary carbon adjacent to the hydroxyl group, imparts distinct reactivity and stability, making it a valuable building block for researchers and industries alike.

The compound's IUPAC name (3,3-dimethylbutan-1-ol) reflects its systematic classification, while its common name (neohexyl alcohol) is frequently used in industrial contexts. With a molecular formula of C6H14O, it exhibits a balance of hydrophobicity and polarity, enabling its use in diverse formulations. Recent trends in green chemistry and sustainable solvents have sparked renewed interest in 3,3-dimethyl-1-butanol due to its lower toxicity profile compared to traditional alcohols like isopropanol or n-butanol.

In the pharmaceutical industry, 624-95-3 serves as a precursor for synthesizing chiral auxiliaries and protective groups. Its steric hindrance from the dimethyl groups enhances selectivity in asymmetric reactions, a hotspot in drug development. Meanwhile, the flavor and fragrance sector leverages its mild, woody odor in premium perfumes and food additives, aligning with consumer demand for natural-inspired synthetics.

From a material science perspective, 3,3-dimethyl-1-butanol is explored as a monomer modifier in polyurethane foams and acrylate resins, improving thermal stability—a critical factor for electric vehicle (EV) battery components and high-performance coatings. Searches for "biodegradable plasticizers" and "low-VOC solvents" often intersect with this compound's properties, reflecting market shifts toward eco-friendly alternatives.

Analytical methods for CAS 624-95-3 typically involve GC-MS or HPLC, with researchers frequently querying "3,3-dimethyl-1-butanol solubility data" or "safe handling guidelines". While not classified as hazardous under major regulatory frameworks, proper storage away from oxidizers is recommended. The compound's boiling point (143°C) and density (0.81 g/cm³) make it suitable for azeotropic distillation processes, a technique gaining traction in circular economy initiatives.

Innovations in catalytic hydrogenation have streamlined the production of 3,3-dimethyl-1-butanol from 3,3-dimethylbutyraldehyde, addressing queries about "cost-effective synthesis routes". Patent analyses reveal growing applications in electronic-grade solvents for semiconductor manufacturing, coinciding with global chip shortages and emphasis on supply chain resilience.

Environmental studies highlight its ready biodegradability (OECD 301 standards), positioning it favorably against persistent organic pollutants. This aligns with ESG (Environmental, Social, Governance) metrics increasingly prioritized by investors—a topic generating searches like "sustainable alcohol solvents" and "green chemistry metrics".

In academic circles, 624-95-3 is studied for nucleophilic substitution kinetics, with computational chemists modeling its steric effects using DFT (Density Functional Theory). Such investigations respond to trending queries about "steric vs. electronic effects in SN2 reactions", demonstrating the compound's didactic value.

Future prospects for 3,3-dimethyl-1-butanol include bio-based production via engineered microbes, tapping into the synthetic biology boom. As industries seek drop-in replacements for petroleum-derived chemicals, this compound's versatility ensures its relevance in tomorrow's circular chemical economy.